Cas no 352-83-0 (Butanoic acid,3-[(aminoiminomethyl)amino]-)

Butanoic acid,3-[(aminoiminomethyl)amino]- structure
352-83-0 structure
Product Name:Butanoic acid,3-[(aminoiminomethyl)amino]-
CAS No:352-83-0
MF:C5H11N3O2
MW:145.159740686417
CID:307419
PubChem ID:97855
Update Time:2025-04-19

Butanoic acid,3-[(aminoiminomethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,3-[(aminoiminomethyl)amino]-
    • 3-(diaminomethylideneamino)butanoic acid
    • 3-carbamimidamidobutanoic acid
    • 3-Guanidino-buttersaeure
    • 3-Guanidinobutyric acid
    • 3-Guanidino-butyric acid
    • AC1L3ZEC
    • AC1Q5V6V
    • DL-3-Guanidino-buttersaeure
    • CHEMBL21110
    • 3-([Amino(imino)methyl]amino)butanoic acid #
    • NSC 49063
    • .beta.-GBA
    • beta-Guanidinobutyric acid
    • KKGUWQNQEARROH-UHFFFAOYSA-N
    • NSC49063
    • Butanoic acid, 3-((aminoiminomethyl)amino)-
    • SCHEMBL5170315
    • beta-GBA
    • .beta.-Guanidinobutyric acid
    • AKOS006338641
    • NSC-49063
    • 352-83-0
    • Inchi: 1S/C5H11N3O2/c1-3(2-4(9)10)8-5(6)7/h3H,2H2,1H3,(H,9,10)(H4,6,7,8)
    • InChI Key: KKGUWQNQEARROH-UHFFFAOYSA-N
    • SMILES: OC(CC(C)/N=C(\N)/N)=O

Computed Properties

  • Exact Mass: 145.08523
  • Monoisotopic Mass: 145.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Density: 1.38
  • Boiling Point: 346.4°Cat760mmHg
  • Flash Point: 163.3°C
  • Refractive Index: 1.561
  • PSA: 101.7
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